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Compound of Interest

Compound Name: Isopropyl valerate

Cat. No.: B102743

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propan-2-yl pentanoate, commonly
known as isopropyl valerate. It covers its chemical properties, synthesis, applications, and
safety data, presented in a format tailored for scientific and research applications.

Chemical Identity and Properties

Propan-2-yl pentanoate is an ester with a characteristic fruity odor. Its IUPAC name is propan-
2-yl pentanoate.[1][2] It is also known by several synonyms, including isopropyl pentanoate,
valeric acid, isopropyl ester, and pentanoic acid, 1-methylethyl ester.[1][3][4][5]

Table 1: Physicochemical Properties of Propan-2-yl Pentanoate
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Property Value Source
IUPAC Name propan-2-yl pentanoate [1112]
CAS Number 18362-97-5 [1][2][3]
Molecular Formula C8H1602 [1112]131[5]
Molecular Weight 144.21 g/mol [11121[3]
Appearance Colorless liquid [6]

Odor Fruity, apple, pineapple [31[6]
Melting Point -63.35°C (estimate) [6]
Boiling Point 162.84°C (estimate) [6]
Density 0.855 - 0.861 g/cm? at 25°C [4]
Flash Point 46.7°C (116°F) [4][6]

Refractive Index

1.398 - 1.404 at 20°C

[4]

Solubility

Soluble in ethanol and

methanol

[3]

Vapor Pressure

2.91 mmHg at 25°C

[6]

Synthesis of Propan-2-yl Pentanoate

The most common method for the synthesis of propan-2-yl pentanoate is through the Fischer

esterification of valeric acid (pentanoic acid) with isopropanol (propan-2-ol) in the presence of

an acid catalyst, typically sulfuric acid.

Experimental Protocol: Fischer Esterification

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine equimolar amounts of valeric acid and isopropanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately

1-2% of the total reactant weight) to the mixture while stirring.
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e Reaction: Heat the mixture to reflux for several hours. The reaction progress can be
monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography
(GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
excess acid with a mild base, such as a saturated sodium bicarbonate solution, until
effervescence ceases.

o Extraction: Transfer the mixture to a separatory funnel and extract the ester with a suitable
organic solvent, such as diethyl ether or dichloromethane.

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt like sodium
sulfate, and filter. The solvent is then removed under reduced pressure using a rotary
evaporator. The crude product can be further purified by fractional distillation to obtain pure
propan-2-yl pentanoate.

An alternative industrial method involves the reaction of propylene with valeric acid under
superatmospheric pressure and at temperatures between 75 and 250°C, using sulfuric acid as
a catalyst.[7]

Diagram of Synthesis Pathway
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Caption: Fischer esterification of valeric acid and isopropanol.
Applications
Propan-2-yl pentanoate is utilized in various industries due to its pleasant fruity aroma.

o Flavor and Fragrance Industry: It serves as a flavoring agent in food and beverage products,
imparting fruity notes.[6][8] It is also a common component in perfumes and other scented
products.[6][8]

o Cosmetics Industry: Due to its fragrance, it has potential applications in cosmetic
formulations.[6][8]

o Pharmaceutical Industry: There are potential, though less common, applications for propan-
2-yl pentanoate in the pharmaceutical sector.[6]

o Analytical Chemistry: It can be used as a reference standard in chromatographic techniques
such as HPLC.[9]

Safety and Handling

Propan-2-yl pentanoate is classified as a flammable liquid.[1][3]
GHS Hazard Information:
e H226: Flammable liquid and vapor.[1]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.

Use in a well-ventilated area.

Wear protective gloves, clothing, and eye/face protection.

Store in a cool, well-ventilated place.
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For detailed toxicological data and disposal considerations, refer to the material safety data
sheet (MSDS) provided by the supplier.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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